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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for understanding the correlation between

Minimum Inhibitory Concentration (MIC) values and clinical breakpoints, with a focus on the

first-generation cephalosporin, Cefaloglycin. Due to its limited contemporary use, direct and

extensive MIC data and established clinical breakpoints for Cefaloglycin are scarce.

Therefore, this guide will leverage data from closely related and clinically relevant first-

generation cephalosporins, namely cefazolin and cephalexin, as surrogates to illustrate the

principles of interpreting antimicrobial susceptibility.

Data Presentation: MIC and Clinical Breakpoint
Comparison
The following tables summarize the Clinical and Laboratory Standards Institute (CLSI) clinical

breakpoints for the surrogate first-generation cephalosporins, cefazolin and cephalexin, against

key bacterial species. These breakpoints are essential for interpreting MIC values obtained

from susceptibility testing. An MIC is the lowest concentration of an antibiotic that prevents

visible growth of a bacterium.[1] By comparing an isolate's MIC to these established

breakpoints, a microorganism can be categorized as Susceptible (S), Intermediate (I), or

Resistant (R).

Table 1: CLSI Clinical Breakpoints for Cefazolin against Enterobacterales[2][3][4][5]
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Organism Susceptible (S) Intermediate (I) Resistant (R)

Escherichia coli,

Klebsiella

pneumoniae, Proteus

mirabilis

(uncomplicated UTI)

≤ 16 µg/mL - ≥ 32 µg/mL

Enterobacterales

(systemic infections)
≤ 2 µg/mL 4 µg/mL ≥ 8 µg/mL

Table 2: CLSI Clinical Breakpoints for Cephalexin against Staphylococcus spp. and other

specified organisms from canine isolates[6][7]

Organism Susceptible (S) Intermediate (I) Resistant (R)

Staphylococcus

pseudintermedius
≤ 2 µg/mL 4 µg/mL ≥ 8 µg/mL

Streptococcus spp. ≤ 2 µg/mL 4 µg/mL ≥ 8 µg/mL

E. coli - -
(Most isolates test

resistant)

It is important to note that historically, cephalothin was used as the class representative for first-

generation cephalosporins. However, studies have shown it to be a poor predictor of

cephalexin susceptibility, leading to the establishment of specific breakpoints for cephalexin in

veterinary medicine.[8]

Experimental Protocols: Determining Minimum
Inhibitory Concentration (MIC)
The determination of MIC values is a critical step in antimicrobial susceptibility testing. The

following are standardized methods recognized by CLSI and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method
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This is a widely used method for determining MICs.

Preparation of Antimicrobial Solutions: A series of twofold dilutions of the antibiotic are

prepared in a liquid growth medium (e.g., Mueller-Hinton Broth).

Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a

specific concentration (typically 5 x 10^5 colony-forming units [CFU]/mL).

Inoculation: A precise volume of the bacterial suspension is added to each well of a microtiter

plate containing the different antibiotic concentrations. A growth control well (no antibiotic)

and a sterility control well (no bacteria) are also included.

Incubation: The microtiter plate is incubated at a specific temperature (usually 35°C) for 16-

20 hours.

Interpretation: The MIC is the lowest concentration of the antibiotic at which there is no

visible growth of the bacterium.

Agar Dilution Method
This method involves incorporating the antibiotic directly into the agar medium.

Preparation of Agar Plates: A series of agar plates are prepared, each containing a different

concentration of the antibiotic.

Inoculum Preparation: A standardized bacterial suspension is prepared as in the broth

microdilution method.

Inoculation: A small, standardized volume of the bacterial suspension is spotted onto the

surface of each agar plate.

Incubation: The plates are incubated under appropriate conditions.

Interpretation: The MIC is the lowest concentration of the antibiotic that completely inhibits

the growth of the bacteria on the agar surface.
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The following diagrams illustrate the mechanism of action of cephalosporins and the general

workflow for correlating MIC values with clinical breakpoints.
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Caption: Mechanism of action of Cefaloglycin.
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Caption: Workflow for correlating MIC to clinical outcome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. idexx.com [idexx.com]

2. Understanding Cefazolin Reporting for Enterobacteriaceae | CLSI [clsi.org]

3. Rationale for FDA’s Position on the Cefazolin Breakpoints for Enterobacterales | FDA
[fda.gov]

4. MR08 | Cefazolin Breakpoints for Enterobacterales (Uncomplicated Urinary Tract
Infections) [clsi.org]

5. downloads.regulations.gov [downloads.regulations.gov]

6. Cephalexin susceptibility breakpoint for veterinary isolates: Clinical Laboratory Standards
Institute revision - PMC [pmc.ncbi.nlm.nih.gov]

7. Cephalexin susceptibility breakpoint for veterinary isolates: Clinical Laboratory Standards
Institute revision - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Narrow-Spectrum Cephalosporin Susceptibility Testing of Escherichia coli with the BD
Phoenix Automated System: Questionable Utility of Cephalothin as a Predictor of Cephalexin
Susceptibility - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Correlating Cefaloglycin MIC Values with Clinical
Breakpoints: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668811#correlating-cefaloglycin-mic-values-with-
clinical-breakpoints]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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